Cas no 1361114-85-3 (5-Bromo-2-(1-(methylsulfonyl)pyrrolidin-2-yl)pyridine)

• Product Name: 5-Bromo-2-(1-(methylsulfonyl)pyrrolidin-2-yl)pyridine
• CAS No: 1361114-85-3
• MF: C₁₀H₁₃BrN₂O₂S
• MW: 305.191420316696
• MDL: MFCD21606186
• CID: 4696951
• Update Time: 2025-10-31

5-Bromo-2-(1-(methylsulfonyl)pyrrolidin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(1-(methylsulfonyl)pyrrolidin-2-yl)pyridine
• GHLJPWVOLCJVAJ-UHFFFAOYSA-N
• 5-bromo-2-(1-methanesulfonylpyrrolidin-2-yl)pyridine
• 5-Bromo-2-(1-methanesulfonyl-pyrrolidin-2-yl)-pyridine
• 5-Bromo-2-(1-(methylsulfonyl)pyrrolidin-2-yl)pyridine

• MDL： MFCD21606186
• Inchi： 1S/C10H13BrN2O2S/c1-16(14,15)13-6-2-3-10(13)9-5-4-8(11)7-12-9/h4-5,7,10H,2-3,6H2,1H3
• InChI Key： GHLJPWVOLCJVAJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1CCCN1S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Topological Polar Surface Area: 58.6

Additional information on 5-Bromo-2-(1-(methylsulfonyl)pyrrolidin-2-yl)pyridine

5-Bromo-2-(1-(methylsulfonyl)pyrrolidin-2-yl)pyridine: A Comprehensive Overview

5-Bromo-2-(1-(methylsulfonyl)pyrrolidin-2-yl)pyridine is a complex organic compound with the CAS number 1361114-85-3. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The molecule combines a bromopyridine moiety with a methylsulfonyl-pyrrolidine group, creating a structure that exhibits interesting electronic properties and reactivity.

The synthesis of 5-bromo-2-(1-(methylsulfonyl)pyrrolidin-2-yl)pyridine involves a multi-step process that typically includes bromination, cyclization, and sulfonamidation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted techniques to accelerate reaction times while maintaining high yields.

One of the most intriguing aspects of this compound is its electronic structure. The bromine atom at the 5-position of the pyridine ring introduces electron-withdrawing effects, which significantly influence the molecule's reactivity. This feature makes it a valuable substrate for various electrophilic substitutions and nucleophilic aromatic reactions. Moreover, the methylsulfonyl group attached to the pyrrolidine ring enhances the compound's stability and solubility in polar solvents, making it suitable for applications in drug delivery systems.

Recent studies have highlighted the potential of 5-bromo-2-(1-(methylsulfonyl)pyrrolidin-2-yl)pyridine in medicinal chemistry. Its ability to act as a scaffold for bioactive molecules has led to its investigation as a potential lead compound for anti-cancer drugs. Preclinical trials have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its role in targeted therapy development.

In addition to its pharmacological applications, 5-bromo-2-(1-(methylsulfonyl)pyrrolidin-2-yl)pyridine has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have reported enhanced charge transport properties when this compound is incorporated into polymer blends, paving the way for its use in next-generation electronic devices.

The environmental impact of 5-bromo-2-(1-(methylsulfonyl)pyrrolidin-2-yl)pyridine has also been a topic of recent research. Studies have shown that under specific conditions, this compound undergoes biodegradation, reducing its persistence in aquatic environments. This finding is crucial for assessing its ecological safety and guiding its responsible use in industrial applications.

Looking ahead, ongoing research aims to further optimize the synthesis and application of 5-bromo-2-(1-(methylsulfonyl)pyrrolidin-2-yl)pyridine. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new avenues for its utilization across diverse fields. As our understanding of this compound deepens, it holds immense promise for advancing both scientific knowledge and technological innovation.